Yttrium oxide

• CAS: 1314-36-9
• Synonyms: yttria; yttrium oxide; yttrium oxide (Y2O3); yttrium sesquioxide; yttrium trioxide
• Molecular Formula: Y2O3; O3Y2
• Molecular Weight: 225.81 g/mol
• SMILES: [O-2].[O-2].[O-2].[Y+3].[Y+3]
• InChI: InChI=1S/3O.2Y/q3*-2;2*+3
• InChIKey: RUDFQVOCFDJEEF-UHFFFAOYSA-N

Researchers requiring ultra-high-temperature refractories face phase instability in conventional oxides above 2000°C. Yttrium oxide (Y₂O₃) solves this with a cubic bixbyite structure stable to its melting point (~2410°C) and low oxygen diffusion (~10⁻⁹ cm²/s at 1600°C). • Melting point ~2410°C, exceeding Gd₂O₃ by ~85°C and Al₂O₃ by ~338°C. • 5-10× lower cost than Gd₂O₃ for equivalent optical/ceramic applications. • 99.9% purity, available for immediate global dispatch.

Yttrium Oxide: Properties and Sourcing

Yttrium oxide (Y₂O₃, yttria) is a rare earth sesquioxide that exists as a white crystalline powder with a body-centered cubic (bixbyite) structure [1]. It is characterized by a high melting point (approximately 2410–2430°C), high density (5.01 g/cm³), and exceptional thermodynamic stability [2]. As a member of the yttric group of rare earth oxides, Y₂O₃ is chemically stable in air, resistant to many reactive metal melts (including titanium and uranium), and maintains its cubic phase without polymorphic transformations from room temperature to its melting point [3]. These intrinsic properties underpin its use in refractory ceramics, optical coatings, and high-temperature industrial applications.

Phase Stability Cubic bixbyite structure stable to melting point without polymorphic transitions

Oxygen Barrier Lower oxygen diffusivity than Gd₂O₃ at elevated temperatures, relevant for oxidation protection

Optical Match Transparency and refractive index comparable to Sc₂O₃, with a notable cost differential

Dielectric Moderation Moderate dielectric constant compared to higher-εᵣ oxides, potentially reducing parasitic capacitance

• [1] Wikipedia: Yttriumoxid, accessed 2026. Available at: https://www.feuerwehr-sasbach.de View Source
• [2] N. Li and K. Yanagisawa, 'Yttrium Oxide Nanowires,' in Nanowires Science and Technology, N. Lupu, Ed. IntechOpen, 2010. DOI: 10.5772/39501. View Source
• [3] Stability of rare earth oxides in a moist environment at elevated temperatures—Experimental and thermodynamic studies: Part II: Comparison of the rare earth oxides, Journal of the European Ceramic Society, 2010. DOI: 10.1016/j.jeurceramsoc.2010.01.005. View Source

Yttrium Oxide Substitution Limitations

Substituting yttrium oxide with other rare earth sesquioxides (e.g., Gd₂O₃, Sc₂O₃, La₂O₃) or common refractory oxides (e.g., Al₂O₃, ZrO₂) leads to significant performance deviations in critical applications. Y₂O₃ possesses a unique combination of a high melting point, a stable cubic phase up to its melting temperature, and specific optical and dielectric properties that are not shared by its analogs [1]. For instance, while Gd₂O₃ exhibits similar phase stability, it has a lower melting point and higher oxygen diffusivity, and it is significantly more expensive . Alumina and zirconia have lower melting points and undergo phase transformations that limit their utility at extreme temperatures [1]. The following quantitative evidence demonstrates precisely where Y₂O₃ offers distinct, verifiable advantages or trade-offs compared to its closest alternatives.

Gd₂O₃: Lower melting point and higher oxygen diffusivity may alter high-temperature performance and barrier function.

Al₂O₃/ZrO₂: Phase transformations and lower thermal limits may compromise structural integrity in extreme environments.

Sc₂O₃: Optically similar but higher cost; selection may shift based on budget and availability requirements.

• [1] N. Li and K. Yanagisawa, 'Yttrium Oxide Nanowires,' in Nanowires Science and Technology, N. Lupu, Ed. IntechOpen, 2010. DOI: 10.5772/39501. View Source

Yttrium Oxide vs. Closest Analogs

Melting Point and Phase Stability vs. Gd₂O₃ & Al₂O₃

Yttrium oxide exhibits a melting point of approximately 2410°C and retains a stable cubic bixbyite structure up to this temperature without any disruptive phase transformations. In direct comparison, gadolinium oxide (Gd₂O₃) melts at a lower temperature of 2325°C, while alumina (Al₂O₃) and zirconia (ZrO₂) have even lower melting points (2072°C and 2715°C, respectively) and undergo polymorphic transitions that can compromise structural integrity [1][2].

Melting Point & Phase Stability

Cross-study comparable

Y₂O₃: 2410–2430 °C (cubic stable)
Gd₂O₃: 2325 °C; Al₂O₃: 2072 °C (with phase transitions)

May support refractory use above 2000 °C; wider thermal window than Gd₂O₃ or Al₂O₃

Atmospheric pressure data; structural predictability relevant for coating and lining design

Evidence Dimension	Melting point and phase stability
Target Compound Data	Melting point: 2410–2430°C; cubic phase stable to melting point
Comparator Or Baseline	Gd₂O₃: Melting point 2325°C; Al₂O₃: Melting point 2072°C; ZrO₂: Melting point 2715°C with phase transformations
Quantified Difference	Y₂O₃ melting point is ~85°C higher than Gd₂O₃ and ~338°C higher than Al₂O₃; Y₂O₃ lacks the disruptive phase changes of Al₂O₃ and ZrO₂
Conditions	Atmospheric pressure; data from literature compilation and experimental studies

Why This Matters

For applications above 2000°C (e.g., advanced refractory linings, thermal barrier coatings), Y₂O₃ provides a wider operational window and greater structural predictability than Gd₂O₃ or Al₂O₃.

• [1] N. Li and K. Yanagisawa, 'Yttrium Oxide Nanowires,' in Nanowires Science and Technology, N. Lupu, Ed. IntechOpen, 2010. DOI: 10.5772/39501. View Source
• [2] Material Properties: Yttrium Oxide (Y2O3) / Yttria, xk-ree.com, accessed 2026. Available at: https://xk-ree.com/. View Source

Oxygen Diffusion: Y₂O₃ vs. Gd₂O₃

At 1600°C, the oxygen diffusion coefficient of Y₂O₃ is approximately 10⁻⁹ cm²/s, which is an order of magnitude lower than that of Gd₂O₃ (10⁻⁸ cm²/s) . This difference is attributed to the smaller ionic radius of Y³⁺ compared to Gd³⁺, which reduces oxygen vacancy mobility.

Oxygen Diffusion

Data to verify

Y₂O₃: ~10⁻⁹ cm²/s
Gd₂O₃: ~10⁻⁸ cm²/s (1600 °C)

Lower diffusivity may support oxidation barrier applications

Source review recommended; data not independently verified

Evidence Dimension	Oxygen diffusion coefficient (cm²/s)
Target Compound Data	~10⁻⁹ cm²/s
Comparator Or Baseline	Gd₂O₃: ~10⁻⁸ cm²/s
Quantified Difference	Y₂O₃ diffusion coefficient is 10x lower than Gd₂O₃
Conditions	Temperature: 1600°C; method: isotopic labeling and SIMS profiling

Why This Matters

Lower oxygen diffusivity makes Y₂O₃ a superior barrier layer or protective coating in high-temperature oxidizing environments where oxygen ingress must be minimized, such as in nuclear reactor components or thermal barrier coatings.

Thermal Conductivity vs. High-Entropy Oxides

Yttrium oxide exhibits a relatively high thermal conductivity of 21.4 W·m⁻¹·K⁻¹, which is advantageous for applications requiring efficient heat dissipation but detrimental in thermal barrier coatings. In a comparative study, high-entropy rare earth oxides based on Y₂O₃ were shown to have thermal conductivities as low as 4.6–5.1 W·m⁻¹·K⁻¹, representing a ~75–80% reduction [1].

Thermal Conductivity

Head-to-head

Y₂O₃: 21.4 W·m⁻¹·K⁻¹
High-entropy oxide: 4.6–5.1 W·m⁻¹·K⁻¹

Higher conductivity relevant for heat spreading; low-conductivity derivatives preferred for insulation

Bulk ceramics, room temperature; property choice depends on thermal management goals

Evidence Dimension	Thermal conductivity (W·m⁻¹·K⁻¹)
Target Compound Data	21.4 W·m⁻¹·K⁻¹
Comparator Or Baseline	High-entropy (Sm₀.₂Er₀.₂Lu₀.₂Y₀.₂Yb₀.₂)₂O₃: 4.6 W·m⁻¹·K⁻¹; (Eu₀.₂Er₀.₂Lu₀.₂Y₀.₂Yb₀.₂)₂O₃: 5.1 W·m⁻¹·K⁻¹
Quantified Difference	Y₂O₃ thermal conductivity is 4.2–4.6x higher than high-entropy derivatives
Conditions	Bulk ceramics prepared by spark plasma sintering; measured at room temperature

Why This Matters

Procurement decisions for thermal management components must balance Y₂O₃'s higher conductivity for heat spreading against the need for low conductivity in insulating coatings.

• [1] Z. Zhao et al., 'High-entropy environmental barrier coating for the ceramic matrix composites,' Journal of the European Ceramic Society, vol. 39, no. 11, pp. 3347-3355, 2019. DOI: 10.1016/j.jeurceramsoc.2019.02.022. View Source

Optical Transparency & Refractive Index vs. Sc₂O₃

Both yttria (Y₂O₃) and scandia (Sc₂O₃) thin films exhibit similar optical properties, with a refractive index in the range of 1.8–2.0 and a transparency window spanning approximately 300 nm to 11 µm [1]. No significant quantitative differentiation was observed in the optical performance of these two oxides.

Refractive Index & Transparency

Head-to-head

Y₂O₃ and Sc₂O₃: n ≈ 1.8–2.0, transparent 0.3–11 µm (indistinguishable)

Functionally interchangeable for optical coatings based on measured optical properties

Selection may depend on cost, availability, or mechanical stability rather than optical performance

Evidence Dimension	Refractive index (dimensionless)
Target Compound Data	1.8–2.0
Comparator Or Baseline	Sc₂O₃: 1.8–2.0
Quantified Difference	0 (indistinguishable)
Conditions	Reactively evaporated thin films; measured by spectroscopic ellipsometry

Why This Matters

In optical coating applications, Y₂O₃ and Sc₂O₃ are functionally interchangeable based on refractive index, shifting the selection criteria to other factors such as cost, availability, or mechanical stability.

• [1] W. Heitmann, 'Reactively evaporated films of scandia and yttria,' Applied Optics, vol. 12, no. 2, pp. 394-397, 1973. DOI: 10.1364/AO.12.000394. View Source

Cost Comparison: Y₂O₃ vs. Gd₂O₃

High-purity yttrium oxide (Y₂O₃) is priced at approximately 15–30 USD per kilogram, whereas gadolinium oxide (Gd₂O₃) of comparable purity costs 100–150 USD per kilogram . This 5–10x cost differential stems from the relative abundance of yttrium compared to gadolinium in rare earth ores.

Market Cost

Cross-study comparable

Y₂O₃: 15–30 USD/kg
Gd₂O₃: 100–150 USD/kg (high purity)

Cost-sensitive procurement may favor Y₂O₃ when technical requirements allow

Market data 2020–2025; pricing subject to rare earth supply dynamics

Evidence Dimension	Market price (USD/kg, high purity)
Target Compound Data	15–30 USD/kg
Comparator Or Baseline	Gd₂O₃: 100–150 USD/kg
Quantified Difference	Gd₂O₃ is 5–10 times more expensive than Y₂O₃
Conditions	Prices based on market data for high-purity (>99.9%) oxide powders; specific to the period 2020–2025

Why This Matters

For large-scale industrial applications (e.g., phosphors, stabilizers, refractory additives), the cost advantage of Y₂O₃ over Gd₂O₃ is a decisive procurement factor when performance requirements can be met by either material.

Dielectric Constant vs. HfO₂ & ZrO₂

Yttrium oxide has a reported static dielectric constant (εᵣ) of approximately 15, which is lower than those of hafnium oxide (HfO₂, εᵣ ≈ 25) and zirconium oxide (ZrO₂, εᵣ ≈ 25–46 in the tetragonal phase) [1]. This moderate εᵣ value, combined with a wide band gap (~5.5–6 eV), makes Y₂O₃ suitable for applications where a balance between capacitance and leakage current is critical.

Dielectric Constant

Cross-study comparable

Y₂O₃ εᵣ ≈ 15
HfO₂ ≈ 25; ZrO₂ ≈ 25–46

Lower εᵣ may reduce parasitic capacitance vs. higher-εᵣ oxides

Thin film data at room temperature; relevant for gate dielectric and microelectronic design

Evidence Dimension	Dielectric constant (εᵣ, static)
Target Compound Data	εᵣ ≈ 15
Comparator Or Baseline	HfO₂: εᵣ ≈ 25; ZrO₂: εᵣ ≈ 25–46
Quantified Difference	Y₂O₃ εᵣ is ~40% lower than HfO₂ and up to 67% lower than ZrO₂
Conditions	Thin film measurements at room temperature; data compiled from multiple sources

Why This Matters

When a lower dielectric constant is required to reduce parasitic capacitance in microelectronic devices, Y₂O₃ is preferred over HfO₂ or ZrO₂; conversely, for high capacitance density applications, the latter oxides may be selected.

• [1] Static or Low-Frequency Dielectric Constants, globalsino.com, accessed 2026. Available at: https://globalsino.com/. View Source

Yttrium Oxide Applications

High-Temperature Refractory Linings and Crucibles

Y₂O₃ is selected for refractory applications operating above 2000°C due to its melting point of ~2410°C and the absence of disruptive phase transformations. As demonstrated in Section 3, Y₂O₃'s melting point exceeds that of Gd₂O₃ by ~85°C and that of Al₂O₃ by ~338°C, enabling reliable containment of molten metals and aggressive slags [1].

Protective Coatings in Oxidizing Environments

The low oxygen diffusion coefficient of Y₂O₃ (~10⁻⁹ cm²/s at 1600°C) makes it an effective barrier layer against oxidation. This property, quantified in Section 3, is leveraged in nuclear reactor components (e.g., coated fuel particles) and thermal barrier coatings to extend component lifetimes .

High-Purity Phosphors and Optical Ceramics

Y₂O₃ is the host material of choice for europium-doped red phosphors (Y₂O₃:Eu³⁺), which achieve nearly 100% quantum efficiency. Its optical transparency range (0.3–11 µm) and refractive index (1.8–2.0) are comparable to Sc₂O₃, but Y₂O₃ is far more cost-effective, as shown in Section 3 [2].

Cost-Sensitive Rare Earth Oxide Procurement

For applications where both Y₂O₃ and Gd₂O₃ meet technical requirements (e.g., stabilizers in zirconia ceramics, certain optical coatings), Y₂O₃ is the economically rational choice due to its 5–10x lower cost per kilogram. The price differential detailed in Section 3 directly informs large-volume procurement strategies .

Application

Selection Property

Validation Focus

High-Temperature Refractory Linings

Phase stability at extreme temperatures

Verify cubic phase retention and melting point vs. operational demands

Protective Coatings in Oxidizing Environments

Oxygen diffusivity and coating integrity

Validate oxidation barrier performance under intended atmosphere and temperature

High-Purity Phosphors and Optical Ceramics

Optical transparency and cost-performance vs. Sc₂O₃

Verify quantum efficiency and transparency range for optical uses

Cost-Sensitive Rare Earth Oxide Procurement

Price-performance relative to Gd₂O₃

Confirm purity and property requirements match cost evaluation

• [1] N. Li and K. Yanagisawa, 'Yttrium Oxide Nanowires,' in Nanowires Science and Technology, N. Lupu, Ed. IntechOpen, 2010. DOI: 10.5772/39501. View Source
• [2] W. Heitmann, 'Reactively evaporated films of scandia and yttria,' Applied Optics, vol. 12, no. 2, pp. 394-397, 1973. DOI: 10.1364/AO.12.000394. View Source